Cas no 161193-77-7 (2-hydroxy-2-(1H-imidazol-2-yl)acetic acid)

• Product Name: 2-hydroxy-2-(1H-imidazol-2-yl)acetic acid
• CAS No: 161193-77-7
• MF: C₅H₆N₂O₃
• MW: 142.1127409935
• MDL: MFCD19226954
• CID: 5245826
• Update Time: 2025-05-25

2-hydroxy-2-(1H-imidazol-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-acetic acid, α-hydroxy-
• 2-hydroxy-2-(1H-imidazol-2-yl)acetic acid

• MDL： MFCD19226954
• Inchi： 1S/C5H6N2O3/c8-3(5(9)10)4-6-1-2-7-4/h1-3,8H,(H,6,7)(H,9,10)
• InChI Key： PWJXPRDSYLKFQZ-UHFFFAOYSA-N
• SMILES： C1(C(O)C(O)=O)NC=CN=1

Experimental Properties

• Density: 1.639±0.06 g/cm3(Predicted)
• Boiling Point: 517.3±40.0 °C(Predicted)
• pka: 2.75±0.10(Predicted)

Additional information on 2-hydroxy-2-(1H-imidazol-2-yl)acetic acid

Comprehensive Analysis of 2-hydroxy-2-(1H-imidazol-2-yl)acetic acid (CAS No. 161193-77-7): Properties, Applications, and Research Insights

2-hydroxy-2-(1H-imidazol-2-yl)acetic acid, identified by its CAS number 161193-77-7, is a specialized organic compound gaining attention in pharmaceutical and biochemical research. This molecule combines an imidazole ring with a hydroxyacetic acid moiety, making it a versatile intermediate for drug development and enzymatic studies. Its unique structure contributes to properties like chelating ability and pH-dependent solubility, which are critical for applications in metal ion coordination chemistry and biocatalyst design.

Recent studies highlight the compound's role in antifungal agent synthesis, aligning with growing interest in antimicrobial resistance (AMR) solutions. Researchers are exploring its derivatives as potential CYP450 enzyme modulators, addressing frequent searches like "how to inhibit fungal biofilms" or "natural-derived enzyme inhibitors." The hydroxy-imidazole core also shows promise in cosmeceutical formulations, particularly for skin barrier enhancement – a trending topic in dermatological research forums.

From a synthetic chemistry perspective, 161193-77-7 serves as a building block for heterocyclic compound libraries, frequently mentioned in patents related to kinase inhibitor development. Its logP value (predicted ≈0.8) and hydrogen bond donor/acceptor count make it relevant to discussions on "improving drug bioavailability" – a top-searched phrase in medicinal chemistry communities. Analytical characterization via HPLC-MS and NMR spectroscopy confirms its stability under physiological pH ranges, important for in vitro assay compatibility.

The compound's metal-chelating properties have sparked interest in agricultural science, particularly in micronutrient delivery systems. This connects with popular queries about "sustainable crop protection methods" and "organic-compatible fungicides." Recent patent filings describe its derivatives as components in biodegradable polymer matrices, tapping into the green chemistry trend that dominates environmental science publications.

Quality control protocols for 2-hydroxy-2-(1H-imidazol-2-yl)acetic acid emphasize residual solvent monitoring (particularly for polar aprotic solvents) and chiral purity verification, addressing industry concerns about "impurity profiling in APIs." The compound's thermal stability (decomposition >200°C) makes it suitable for high-temperature reactions, a feature highlighted in process chemistry optimization guides.

Emerging applications include its use as a ligand in catalytic systems for asymmetric synthesis, responding to the pharmaceutical industry's demand for chiral building blocks. Computational studies of its molecular electrostatic potential surfaces provide insights for computer-aided drug design (CADD) – a hot topic in AI-driven drug discovery circles. These characteristics position CAS 161193-77-7 as a multifaceted tool for structure-activity relationship (SAR) studies.

Storage recommendations typically suggest anhydrous conditions at 2-8°C to preserve the hydroxyl group reactivity, with special attention to moisture-sensitive handling procedures. These protocols align with best practices for laboratory chemical management, a subject of increasing regulatory focus. The compound's UV absorption spectrum (λ_max ≈265 nm) facilitates analytical method development, particularly for HPLC method validation workflows.

In bioconjugation chemistry, the carboxylic acid group enables amide bond formation with biological amines, making it valuable for proteomics research applications. This addresses common search terms like "small molecule-protein conjugation techniques." Recent structure-activity relationship studies demonstrate how modifications to the imidazole nitrogen affect target binding affinity, providing case studies for medicinal chemistry education resources.

The scientific community continues to explore novel derivatives of 2-hydroxy-2-(1H-imidazol-2-yl)acetic acid, particularly for selective enzyme inhibition applications. Its balanced lipophilicity/hydrophilicity ratio makes it a candidate for blood-brain barrier penetration studies, responding to neuroscientific research trends. As high-throughput screening technologies advance, this compound's role in fragment-based drug discovery platforms is expected to expand significantly.